Cas no 1365531-99-2 (6-(BENZYLOXY)-7-FLUORO-4-HYDROXY-3-QUINOLINECARBONITRILE)

• Product Name: 6-(BENZYLOXY)-7-FLUORO-4-HYDROXY-3-QUINOLINECARBONITRILE
• CAS No: 1365531-99-2
• MF: C₇₆H₁₀₈O₈P₂
• MW: 1211.61
• MDL: MFCD20265636
• CID: 4456793
• PubChem ID: 87110675
• Update Time: 2025-05-24

6-(BENZYLOXY)-7-FLUORO-4-HYDROXY-3-QUINOLINECARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 6-(BENZYLOXY)-7-FLUORO-4-HYDROXY-3-QUINOLINECARBONITRILE
• E76939
• (R)-(4,4',6,6'-Tetramethoxybiphenyl-2,2'-diyl)bis(bis(3,5-di-tert-butyl-4-methoxyphenyl)phosphine, 97%
• 1,1a(2)-[(1S)-4,4a(2),6,6a(2)-Tetramethoxy[1,1a(2)-biphenyl]-2,2a(2)-diyl]bis[1,1-bis[3,5-bis(1,1-dimethylethyl)-4-methoxyphenyl]phosphine
• MFCD20265636
• (S)-2,2'-Bis[bis(4-methoxy-3,5-di-t-butylphenyl)phosphino]-4,4',6,6'-tetramethoxy)-1,1'-biphenyl, min. 97% (S)-DTBM-Garphostrade mark
• E76946
• (S)-(4,4',6,6'-Tetramethoxybiphenyl-2,2'-diyl)bis(bis(3,5-di-tert-butyl-4-methoxyphenyl)phosphine, 97%
• (R)-2,2'-Bis[bis(3,5-di-tert-butyl-4-methoxyphenyl)phosphino]-4,4',6,6'-tetramethoxybiphenyl
• MFCD22666441
• (S)-2,2'-Bis[bis(3,5-di-tert-butyl-4-Methoxyphenyl)phosphino]-4,4',6,6'-tetraMethoxybiphenyl
• (R)-2,2'-Bis[bis(4-methoxy-3,5-di-t-butylphenyl)phosphino]-4,4',6,6'-tetramethoxybiphenyl
• [2-[2-bis(3,5-ditert-butyl-4-methoxyphenyl)phosphanyl-4,6-dimethoxyphenyl]-3,5-dimethoxyphenyl]-bis(3,5-ditert-butyl-4-methoxyphenyl)phosphane
• DTXSID901104167
• 1365531-98-1
• (R)-2,2'-Bis[bis(4-methoxy-3,5-di-t-butylphenyl)phosphino]-4,4',6,6'-tetramethoxy)-1,1'-biphenyl
• (R)-(4,4',6,6'-TETRAMETHOXYBIPHENYL-2,2'-DIYL)BIS(BIS(3,5-DI-TERT-BUTYL-4-METHOXYPHENYL)PHOSPHINE
• (R)-DTBM-Garphos
• SCHEMBL457822
• (S)-2,2'-Bis[bis(4-methoxy-3,5-di-t-butylphenyl)phosphino]-4,4',6,6'-tetramethoxybiphenyl
• 1365531-99-2

• MDL： MFCD20265636
• Inchi： InChI=1S/C76H108O8P2/c1-69(2,3)51-37-47(38-52(65(51)81-29)70(4,5)6)85(48-39-53(71(7,8)9)66(82-30)54(40-48)72(10,11)12)61-35-45(77-25)33-59(79-27)63(61)64-60(80-28)34-46(78-26)36-62(64)86(49-41-55(73(13,14)15)67(83-31)56(42-49)74(16,17)18)50-43-57(75(19,20)21)68(84-32)58(44-50)76(22,23)24/h33-44H,1-32H3
• InChI Key： KACYLFSRRUJDSY-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=C(C(=CC(=C1)P(C2=CC(=C(C(=C2)C(C)(C)C)OC)C(C)(C)C)C3=CC(=CC(=C3C4=C(C=C(C=C4P(C5=CC(=C(C(=C5)C(C)(C)C)OC)C(C)(C)C)C6=CC(=C(C(=C6)C(C)(C)C)OC)C(C)(C)C)OC)OC)OC)OC)C(C)(C)C)OC

Computed Properties

• Exact Mass: 1196.74000
• Monoisotopic Mass: 1210.75194439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 86
• Rotatable Bond Count: 23
• Complexity: 1720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 22.1
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• PSA: 101.02000
• LogP: 17.04570
• Sensitiveness: Air Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on 6-(BENZYLOXY)-7-FLUORO-4-HYDROXY-3-QUINOLINECARBONITRILE

Comprehensive Overview of 6-(BENZYLOXY)-7-FLUORO-4-HYDROXY-3-QUINOLINECARBONITRILE (CAS No. 1365531-99-2)

6-(BENZYLOXY)-7-FLUORO-4-HYDROXY-3-QUINOLINECARBONITRILE (CAS No. 1365531-99-2) is a fluorinated quinoline derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the quinoline family, known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of a benzyloxy group and a fluoro substituent enhances its reactivity and selectivity, making it a valuable intermediate in drug discovery. Researchers are increasingly focusing on fluorinated compounds due to their improved metabolic stability and bioavailability, aligning with the growing demand for next-generation therapeutics.

The structural uniqueness of 6-(BENZYLOXY)-7-FLUORO-4-HYDROXY-3-QUINOLINECARBONITRILE lies in its 4-hydroxy-3-carbonitrile moiety, which contributes to its ability to form hydrogen bonds and interact with biological targets. This feature is particularly relevant in the context of kinase inhibition, a hot topic in oncology research. Kinase inhibitors are a major focus in precision medicine, and fluorinated quinolines like this compound are being explored for their potential to modulate kinase activity. The benzyloxy group further offers opportunities for structural modifications, enabling the development of analogs with tailored properties.

In recent years, the pharmaceutical industry has witnessed a surge in interest in fluorinated heterocycles, driven by their enhanced pharmacokinetic profiles. 6-(BENZYLOXY)-7-FLUORO-4-HYDROXY-3-QUINOLINECARBONITRILE exemplifies this trend, as the fluoro atom increases lipophilicity and membrane permeability, critical factors for drug delivery. This aligns with the broader industry shift toward "fluorine in drug design," a frequently searched topic among medicinal chemists. Additionally, the compound's quinoline scaffold is a recurring motif in FDA-approved drugs, underscoring its therapeutic relevance.

From a synthetic chemistry perspective, 6-(BENZYLOXY)-7-FLUORO-4-HYDROXY-3-QUINOLINECARBONITRILE offers versatility. The carbonitrile group serves as a handle for further functionalization, enabling the creation of amides, acids, or heterocyclic systems. This adaptability is crucial for combinatorial chemistry and high-throughput screening, two pillars of modern drug discovery. Moreover, the compound's stability under various conditions makes it suitable for scalable synthesis, addressing the industry's need for cost-effective and efficient production methods.

Environmental and regulatory considerations are also shaping the demand for compounds like 6-(BENZYLOXY)-7-FLUORO-4-HYDROXY-3-QUINOLINECARBONITRILE. With increasing emphasis on green chemistry, researchers are exploring sustainable synthetic routes for fluorinated compounds. The benzyloxy group, for instance, can be introduced via catalytic methods, reducing waste and energy consumption. This resonates with the growing popularity of searches like "green synthesis of fluorinated quinolines," reflecting the intersection of chemistry and sustainability.

In conclusion, 6-(BENZYLOXY)-7-FLUORO-4-HYDROXY-3-QUINOLINECARBONITRILE (CAS No. 1365531-99-2) represents a promising candidate for multidisciplinary research. Its structural features, including the fluoro and benzyloxy substituents, position it at the forefront of innovations in medicinal chemistry and agrochemical development. As the scientific community continues to explore fluorinated heterocycles, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing sustainable chemical practices.